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Compound of Interest

Compound Name: (S)-(-)-2-Bromopropionic acid

Cat. No.: B016716 Get Quote

(S)-(-)-2-Bromopropionic acid is a crucial chiral building block in the agrochemical industry,

primarily utilized in the production of aryloxyphenoxypropionate (AOPP) herbicides. These

herbicides are highly effective post-emergence agents for controlling grass weeds in broadleaf

crops. The biological activity of AOPP herbicides is stereospecific, with the (R)-enantiomer

typically exhibiting the herbicidal activity. The use of enantiomerically pure starting materials

like (S)-(-)-2-Bromopropionic acid is therefore essential for the synthesis of these potent and

selective agrochemicals.

This document provides detailed application notes and protocols for the synthesis of three

major AOPP herbicides using (S)-(-)-2-Bromopropionic acid as a key precursor: Fluazifop-P-

butyl, Quizalofop-P-ethyl, and Clodinafop-propargyl.

Mechanism of Action of AOPP Herbicides
Aryloxyphenoxypropionate herbicides act by inhibiting the enzyme acetyl-CoA carboxylase

(ACCase) in susceptible grass species.[1][2] ACCase is a critical enzyme in the biosynthesis of

fatty acids, which are essential components of cell membranes. By inhibiting this enzyme,

AOPP herbicides disrupt the formation of new cell membranes, leading to the cessation of

growth and eventual death of the weed. The selectivity of these herbicides arises from

differences in the structure of the ACCase enzyme between grasses and broadleaf crops.

Below is a diagram illustrating the inhibition of the fatty acid biosynthesis pathway by AOPP

herbicides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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